molecular formula C18H22N4O2 B5650435 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(3-methyl-1H-1,2,4-triazol-5-yl)piperidine

1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(3-methyl-1H-1,2,4-triazol-5-yl)piperidine

Cat. No. B5650435
M. Wt: 326.4 g/mol
InChI Key: RVOHDQJWAQLDGF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound "1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(3-methyl-1H-1,2,4-triazol-5-yl)piperidine" belongs to a class of compounds that incorporate chromene and triazole moieties linked to a piperidine ring. These structural elements are frequently found in molecules with significant biological activities, including analgesic, anti-inflammatory, and potential antipsychotic properties. The presence of both chromene and triazole rings suggests a potential for diverse chemical reactivity and interaction with biological targets.

Synthesis Analysis

The synthesis of related chromene-piperidine derivatives involves various strategies, including cyclization reactions and multi-component synthesis methods. For instance, the piperidine-mediated [3 + 3] cyclization of 2-amino-4H-chromen-4-ones with substituted 2-benzylidenemalononitriles is a notable method for creating chromene derivatives under mild conditions (Zhang et al., 2021). Additionally, the use of piperidine as a catalyst in three-component condensation reactions demonstrates its versatility in synthesizing chromene heterocycles and related structures (Kangani et al., 2017).

Molecular Structure Analysis

The molecular structure of compounds related to "1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(3-methyl-1H-1,2,4-triazol-5-yl)piperidine" often features a planar chromene system, with the piperidine ring adopting a chair conformation. This structural arrangement facilitates specific interactions with biological targets and can influence the compound's pharmacological profile. For example, the crystal structure analysis of similar compounds reveals the presence of hydrogen bonding and π-π interactions, which are crucial for their biological activity (Kotresh et al., 2012).

Chemical Reactions and Properties

Chemical reactions involving chromene and piperidine derivatives are diverse, including cyclization, etherification, hydrazonation, and multi-component reactions. These reactions are instrumental in introducing various functional groups into the chromene core, thereby modulating the chemical properties of the resulting compounds (Zhang et al., 2019).

properties

IUPAC Name

3,4-dihydro-2H-chromen-3-yl-[4-(5-methyl-1H-1,2,4-triazol-3-yl)piperidin-1-yl]methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H22N4O2/c1-12-19-17(21-20-12)13-6-8-22(9-7-13)18(23)15-10-14-4-2-3-5-16(14)24-11-15/h2-5,13,15H,6-11H2,1H3,(H,19,20,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RVOHDQJWAQLDGF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC(=NN1)C2CCN(CC2)C(=O)C3CC4=CC=CC=C4OC3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H22N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

326.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-(3-methyl-1H-1,2,4-triazol-5-yl)piperidine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.